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Compound of Interest

Compound Name: N-Nervonoyl Taurine

Cat. No.: B7852541 Get Quote

Essential Safety and Handling Guide for N-
Nervonoyl Taurine
This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling N-Nervonoyl Taurine.

The information is designed to ensure safe laboratory practices and build confidence in

chemical handling.

Hazard Identification and Personal Protective Equipment
(PPE)
While N-Nervonoyl Taurine is a derivative of the generally non-hazardous compound Taurine,

specific safety data for this molecule should be prioritized[1]. As a crystalline solid, the primary

risks are associated with the inhalation of dust and contact with eyes and skin[2][3][4].

Adherence to proper PPE protocols is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type
Recommended
Equipment

Standard/Specificat
ion

Justification & Best
Practices

Eye/Face Protection

Safety glasses with

side shields or

chemical safety

goggles.

OSHA 29 CFR

1910.133 or European

Standard EN166.[3][5]

Protects against

airborne particles and

accidental splashes.

Always ensure a snug

fit.

Skin Protection

Nitrile rubber gloves.

[4] Lab coat or

overalls.[6] PVC apron

(optional, for larger

quantities).[6]

European Standard

EN 374.[4][6]

Prevents direct skin

contact. Gloves

should be inspected

for degradation before

use and disposed of

after handling the

compound. Hands

should be washed

thoroughly after glove

removal[5][6].

Respiratory Protection

Not required under

normal use with

adequate ventilation.

[3] Use a particulate

filter respirator (dust

mask) if dust

formation is

unavoidable.[4][5]

NIOSH (US) or CEN

(EU) approved.[5]

Recommended as a

precaution, especially

when weighing or

transferring powder, to

prevent inhalation of

fine particles. Work

should ideally be

performed in a

ventilated enclosure

or fume hood[5].

Physical and Chemical Properties
Understanding the compound's properties is essential for safe handling and storage.

Table 2: Properties of N-Nervonoyl Taurine
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Property Value Source

CAS Number 1942003-30-6 Cayman Chemical[2]

Molecular Formula C₂₆H₅₁NO₄S PubChem[7]

Formula Weight 473.8 g/mol PubChem[7]

Appearance A crystalline solid Cayman Chemical[2]

Storage Temperature -20°C Cayman Chemical[2]

Stability ≥ 4 years (at -20°C) Cayman Chemical[2]

Solubility
DMF: 5 mg/ml DMSO: 10

mg/ml PBS (pH 7.2): 1 mg/ml
Cayman Chemical[2]

Operational and Disposal Plans: Step-by-Step
Guidance
Safe Handling and Experimental Workflow
Following a systematic procedure minimizes risks during the handling of N-Nervonoyl Taurine.

The workflow below outlines the necessary steps from preparation to cleanup.
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1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal Phase

Designate & Clean
Handling Area

Don Required PPE
(Gloves, Goggles, Lab Coat)

Review Safety Data Sheet (SDS)

Weigh Compound in
Ventilated Enclosure

to Avoid Dust

Proceed to Handling

Dissolve in Appropriate
Solvent (e.g., DMSO)

Clean Spills:
Sweep Solid, Absorb Liquid

Experiment Complete

Collect Waste in
Sealed, Labeled Container

Doff & Dispose of
Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for N-Nervonoyl Taurine.
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Detailed Handling Protocol
Preparation:

Designate a specific work area, preferably within a chemical fume hood or ventilated

enclosure, to handle the compound.

Ensure an eyewash station and safety shower are readily accessible.[3]

Before starting, put on all required PPE as detailed in Table 1.

Weighing and Aliquoting:

Handle N-Nervonoyl Taurine as a solid powder. Avoid any actions that could generate

dust.[6]

Use a micro-spatula to carefully transfer the powder.

Weigh the desired amount in a tared, sealed container (e.g., a microcentrifuge tube) to

minimize contamination and exposure.

Solubilization:

Based on experimental needs, dissolve the compound in an appropriate solvent like

DMSO or DMF, as indicated in Table 2.[2]

Add the solvent slowly to the solid to prevent splashing.

Post-Handling Cleanup:

Wipe down the work surface and any equipment used with a suitable cleaning agent.

Properly dispose of all contaminated consumables (e.g., pipette tips, weigh boats) as

chemical waste.

Spill and Disposal Plan
Proper waste management is critical for laboratory safety and environmental compliance.
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Spill Response:

Solid Spills: Carefully sweep up the solid material and place it into a suitable, sealed

container for disposal. Avoid creating dust[3][5].

Solution Spills: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and

place it in a sealed container for chemical waste disposal.

Ventilate the area of the spill.

Waste Disposal Protocol:

Unused Product: Unused N-Nervonoyl Taurine should be disposed of as chemical waste.

Do not discard it down the drain.

Contaminated Materials: All disposable items that have come into contact with the

chemical, including gloves, pipette tips, and paper towels, must be collected in a clearly

labeled hazardous waste container.[5]

Final Disposal: All chemical waste should be disposed of through a licensed disposal

company, adhering to all local, regional, and national regulations[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. N-Nervonoyl Taurine | C26H51NO4S | CID 71684549 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling N-
Nervonoyl Taurine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7852541#personal-protective-equipment-for-
handling-n-nervonoyl-taurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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